2-Amino-3-(cyclopentyloxy)propanamide

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-amino-3-cyclopentyloxypropanamide
• InChI: InChI=1S/C8H16N2O2/c9-7(8(10)11)5-12-6-3-1-2-4-6/h6-7H,1-5,9H2,(H2,10,11)
• InChI Key: WNEFZAVKMMXELO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OCC(C(=O)N)N

Description

2-Amino-3-(cyclopentyloxy)propanamide is an organic compound that belongs to the class of amides It features an amino group, a cyclopentyloxy group, and a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(cyclopentyloxy)propanamide can be achieved through several synthetic routes. One common method involves the reaction of 3-chloropropanamide with cyclopentanol in the presence of a base to form 3-(cyclopentyloxy)propanamide. This intermediate is then reacted with ammonia or an amine to introduce the amino group, resulting in the formation of this compound.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(cyclopentyloxy)propanamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxides or nitro compounds.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The cyclopentyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and nitric acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide or other strong bases.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce various amines.

Scientific Research Applications

2-Amino-3-(cyclopentyloxy)propanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-3-(cyclopentyloxy)propanamide involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the cyclopentyloxy group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins. These interactions can modulate enzyme activity, receptor binding, and other cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-3-(1H-indol-3-yl)propanamide
• 2-Amino-3-(cyclohexyloxy)propanamide
• 2-Amino-3-(methoxy)propanamide

Uniqueness

2-Amino-3-(cyclopentyloxy)propanamide is unique due to its cyclopentyloxy group, which imparts distinct steric and electronic properties compared to other similar compounds